2-Methyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one

• IUPAC Name: 2-methyl-6H-pyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C6H6N4O/c1-10-3-4-2-7-8-6(11)5(4)9-10/h2-3H,1H3,(H,8,11)
• InChI Key: JWTHLUPHGPIRCC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C=NNC(=O)C2=N1
• Molecular Formula: C6H6N4O
• Molecular Weight: 150.14 g/mol
• CAS No.: 81305-93-3

Description

“2-Methyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one” is a heterocyclic compound with the molecular weight of 150.14. It is a derivative of pyridazine, which is a six-membered ring containing two nitrogen atoms.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, pyrazolo[3,4-b]pyridine derivatives were synthesized based on scaffold hopping and computer-aid drug design. Another study reported the formation of 3,4-R1 2-6-R2-2-aryl-2,6-dihydro-7H-pyrazolo-[3,4-d]pyridazin-7-ones (R1, R2 = H, Me) through reactions of pyrazole derivatives with hydrazine and methylhydrazine.

Molecular Structure Analysis

The molecular structure of “this compound” involves a pyridazine ring, which is a six-membered ring with two nitrogen atoms at positions 1 and 2.

Scientific Research Applications

Synthesis of Disperse Dyes

2-Methyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one derivatives have been applied in the synthesis of disperse dyes for polyester fabrics. These dyes exhibit hues ranging from orange-yellow to orange-red, with notable absorption spectral characteristics and fastness properties (Deeb, El-Hossami, & Abdelgawad, 2014).

Antimicrobial Properties

Some derivatives of this compound have shown significant antimicrobial activities against various Gram-negative and Gram-positive bacteria, as well as fungi. Specific compounds exhibited minimum inhibitory concentrations in a very low range, demonstrating potent antibacterial and antifungal effects (Akbas & Berber, 2005).

Synthesis of Novel Heterocycles

These compounds have been crucial in the regioselective synthesis of novel heterocycles, such as 5-aryl-3-methyl-1-phenyl-1,2-dihydro-7aH-pyrazolo[3,4-c]pyridazin-7a-ol derivatives. This process, involving one-pot multi-component reactions, highlights the utility of this compound in creating diverse and complex chemical structures (Rimaz, Mousavi, Nikpey, & Khalili, 2017).

Directed Regiospecificity in Chemical Reactions

These derivatives are used in studies involving the regiospecificity of 1,3-dipolar cycloadditions, showcasing their role in understanding and controlling chemical reaction pathways. This research contributes to the broader field of organic synthesis and reaction mechanisms (Jelen, Štimac, Stanovnik, & Tišler, 1991).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit cdk2, a cyclin-dependent kinase .

Mode of Action

It’s plausible that it may interact with its targets in a manner similar to other pyrazolo[3,4-d]pyrimidine derivatives, which are known to inhibit cdk2 .

Biochemical Pathways

Related compounds have been shown to affect pathways involving cdk2 , which plays a crucial role in cell cycle regulation.

Result of Action

Similar compounds have shown cytotoxic activities against certain cell lines .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Methyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one. For instance, storage conditions such as light exposure and temperature can affect the stability of the compound .

Biochemical Analysis

Biochemical Properties

2-Methyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been shown to inhibit cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation . Additionally, this compound can bind to topoisomerase II alpha, an enzyme involved in DNA replication and repair . These interactions highlight the compound’s potential as an anticancer agent.

Cellular Effects

The effects of this compound on cellular processes are profound. It has been observed to induce apoptosis in cancer cells by activating caspases, which are enzymes that play a key role in programmed cell death . Moreover, this compound can modulate cell signaling pathways, such as the Hedgehog signaling pathway, which is crucial for cell differentiation and proliferation . By influencing these pathways, this compound can alter gene expression and cellular metabolism, leading to reduced tumor growth.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of CDKs, inhibiting their kinase activity and preventing the phosphorylation of target proteins required for cell cycle progression . Additionally, this compound can intercalate into DNA, disrupting the function of topoisomerase II alpha and leading to DNA damage . These molecular interactions result in cell cycle arrest and apoptosis, making it a promising candidate for cancer therapy.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over various time periods. The compound exhibits good stability under physiological conditions, maintaining its activity over extended periods . It can undergo degradation in the presence of strong acids or bases. Long-term studies have shown that continuous exposure to this compound can lead to sustained inhibition of cell proliferation and induction of apoptosis in cancer cells .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound effectively inhibits tumor growth without causing significant toxicity . At higher doses, it can induce adverse effects, such as hepatotoxicity and nephrotoxicity . These findings underscore the importance of optimizing the dosage to achieve therapeutic efficacy while minimizing side effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes in the liver, leading to the formation of various metabolites . These metabolites can further interact with other enzymes and cofactors, affecting metabolic flux and altering metabolite levels. Understanding these pathways is crucial for predicting the compound’s pharmacokinetics and potential drug-drug interactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. For example, it can be transported across cell membranes by organic anion transporters, facilitating its accumulation in target tissues . Additionally, binding to plasma proteins can influence its distribution and bioavailability, affecting its therapeutic efficacy.

Subcellular Localization

The subcellular localization of this compound is critical for its activity. This compound can localize to the nucleus, where it interacts with DNA and nuclear proteins . Post-translational modifications, such as phosphorylation, can also influence its localization and function. By targeting specific subcellular compartments, this compound can exert its effects more precisely, enhancing its therapeutic potential.